Cas no 116796-03-3 (Benzenemethanol,2-hydroxy-5-(1H-imidazol-5-ylmethyl)-)
116796-03-3 structure
Product Name:Benzenemethanol,2-hydroxy-5-(1H-imidazol-5-ylmethyl)-
CAS No:116796-03-3
MF:C11H12N2O2
MW:204.225182533264
CID:148260
PubChem ID:3087980
Update Time:2025-04-19
Benzenemethanol,2-hydroxy-5-(1H-imidazol-5-ylmethyl)- Chemical and Physical Properties
Names and Identifiers
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- Benzenemethanol,2-hydroxy-5-(1H-imidazol-5-ylmethyl)-
- 2-(hydroxymethyl)-4-(1H-imidazol-5-ylmethyl)phenol
- Benzenemethanol, 2-hydroxy-5-(1H-imidazol-4-ylmethyl)-
- SCHEMBL9518454
- DTXSID70151518
- 3-((1H-Imidazol-4-yl)methyl)-6-hydroxybenzenemethanol
- 116796-03-3
- 2-Hydroxy-5-(1H-imidazol-4-ylmethyl)benzenemethanol
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- Inchi: 1S/C11H12N2O2/c14-6-9-3-8(1-2-11(9)15)4-10-5-12-7-13-10/h1-3,5,7,14-15H,4,6H2,(H,12,13)
- InChI Key: KTSRARHGUNNUMM-UHFFFAOYSA-N
- SMILES: OC1C=CC(=CC=1CO)CC1=CN=CN1
Computed Properties
- Exact Mass: 203.08213
- Monoisotopic Mass: 204.09
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 201
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 69.1Ų
Experimental Properties
- Density: 1.338
- Boiling Point: 464.8°C at 760 mmHg
- Flash Point: 234.9°C
- Refractive Index: 1.661
- PSA: 66.24
Benzenemethanol,2-hydroxy-5-(1H-imidazol-5-ylmethyl)- Related Literature
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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